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Compound of Interest

Compound Name: 2,5-Dibromothiophene

Cat. No.: B018171

An In-depth Technical Guide to 2,5-Dibromothiophene: Properties, Safety, and Handling

This technical guide provides comprehensive information on 2,5-dibromothiophene, a key
reagent in organic synthesis, particularly in the development of conducting polymers and other
functional materials. This document is intended for researchers, scientists, and drug
development professionals, offering a detailed overview of its chemical properties, safety data,
and handling protocols.

Chemical Identification

Identifier Value

CAS Number 3141-27-3[1][2][3][4]
Molecular Formula C4H2Br2S[1][3][4]I5]
IUPAC Name 2,5-dibromothiophene[1][4]
Molecular Weight 241.93 g/mol [3]

EC Number 221-547-3[1][3]

UNII FO033K8CXM[1][3]

Physical and Chemical Properties
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The physical and chemical properties of 2,5-dibromothiophene are summarized in the table

below. This data is essential for its proper handling and use in experimental settings.

Property

Value

Appearance

Light yellow to clear pale yellow to brown
liquid[4][5]

Physical State

Liquid[4][5]

Melting Point -6 °C (21.2 °F)[5]

Boiling Point 211 °C (411.8 °F) at 760 mmHg[5]
Density 2.140 - 2.147 g/mL at 25 °C[5]
Flash Point 99 °C (210.2 °F) - closed cup[5]
Solubility Insoluble in water[5]

Refractive Index n20/D 1.629

Vapor Density 8.34[5]

Safety and Hazard Information

2,5-Dibromothiophene is considered a hazardous substance.[6] Adherence to safety

guidelines is crucial to minimize risks.

Hazard Classifications and Statements:

Classification Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —
_p g g Y H335
Single exposure

May cause respiratory

irritation.[5]

Precautionary Statements:
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Code Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[7]
264 Wash face, hands and any exposed skin
thoroughly after handling.[5][7]
p271 Use only outdoors or in a well-ventilated area.[7]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[5][7]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[7]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5][7]
P405 Store locked up.[5][7]
Dispose of contents/container to an approved
P501

waste disposal plant.[5][7]

Experimental Protocols and Handling

Detailed methodologies for the safe handling and use of 2,5-dibromothiophene are outlined
below.

Personal Protective Equipment (PPE):

A crucial aspect of safely handling 2,5-dibromothiophene is the use of appropriate personal
protective equipment.
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Handling
2,5-Dibromothiophene
Personal Protective Equipment (PPE)
Y v Y
Protective Gloves . .
(Chemical Impermeable) Protective Clothing

Inadequate Ventilation

v Y

Eye Protection Face Protection Full-Face Respirator
(Safety Goggles with Side-Shields) (If Exposure Limits are Exceeded)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,5-dibromothiophene.

Engineering Controls:

» Ensure adequate ventilation. Use only outdoors or in a well-ventilated area.[5][7]

Handling and Storage:

e Do not get in eyes, on skin, or on clothing.[5]

e Avoid ingestion and inhalation.[5]

e Wash hands thoroughly after handling.[5]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

o Protect from light.[5]

e Incompatible with strong oxidizing agents.[5]

First-Aid Measures:
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The following diagram outlines the initial steps to be taken in case of accidental exposure.

Immediate Action
Exposure Type

) pb.| Immediately Call a POISON CENTER or Doctor
Ingestion
( Rinse Cautiously with Water w
Eye Contact =k for Several Minutes J
Skin Contact >[ Wash with Plenty of Soap and Water ]7 Get Medical Attention
Inhalation >[ Remove to Fresh Airj

Click to download full resolution via product page
Caption: First-aid procedures for exposure to 2,5-dibromothiophene.
Spill and Disposal Procedures:

» Spill: Evacuate personnel to safe areas.[7] Remove all sources of ignition.[7] Use personal
protective equipment.[7] Do not let the product enter drains.[8] Pick up and arrange disposal
without creating dust.[8]

» Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,5-dibromothiophene CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018171#2-5-dibromothiophene-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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